2-[(2-Bromophenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid

• IUPAC Name: 2-[(2-bromophenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid
• InChI: InChI=1S/C12H14BrNO4S/c13-10-3-1-2-4-11(10)19(17,18)14(8-12(15)16)7-9-5-6-9/h1-4,9H,5-8H2,(H,15,16)
• InChI Key: CVEAYJKRWDEPIL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN(CC(=O)O)S(=O)(=O)C2=CC=CC=C2Br
• Molecular Formula: C12H14BrNO4S
• Molecular Weight: 348.21 g/mol

Description

2-[(2-Bromophenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid, also known as BSCMAA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(2-Bromophenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid is not fully understood, but it is believed to involve the inhibition of enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX). These enzymes are involved in the production of inflammatory mediators, and their inhibition can lead to a reduction in inflammation.
Biochemical and Physiological Effects:
2-[(2-Bromophenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid has been shown to have various biochemical and physiological effects, including anti-inflammatory, analgesic, and anti-cancer properties. It has also been found to have a neuroprotective effect, as it can protect against oxidative stress-induced neuronal damage.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-Bromophenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid in lab experiments is its high potency, which allows for the use of lower concentrations compared to other compounds. However, a limitation of 2-[(2-Bromophenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid is its low solubility in aqueous solutions, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 2-[(2-Bromophenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid, including investigating its potential as a therapeutic agent for various diseases, such as cancer and neurodegenerative disorders. Additionally, further research is needed to fully understand the mechanism of action of 2-[(2-Bromophenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid and to develop more efficient synthesis methods.

Synthesis Methods

The synthesis of 2-[(2-Bromophenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid involves the reaction of 2-bromobenzenesulfonyl chloride with cyclopropylmethylamine and glycine. The reaction takes place in the presence of a base such as triethylamine, and the product is purified through recrystallization. The yield of 2-[(2-Bromophenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid is typically around 50-60%, and the purity can be confirmed through NMR and HPLC analysis.

Scientific Research Applications

2-[(2-Bromophenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid has been studied for its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry. One study found that 2-[(2-Bromophenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid has anti-inflammatory properties and can inhibit the production of pro-inflammatory cytokines. Another study investigated the potential of 2-[(2-Bromophenyl)sulfonyl-(cyclopropylmethyl)amino]acetic acid as a therapeutic agent for cancer, as it was found to induce apoptosis in cancer cells.